4-(4-chlorophenyl)sulfanyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide

• IUPAC Name: 4-(4-chlorophenyl)sulfanyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide
• InChI: InChI=1S/C13H11ClO2S3/c14-9-1-3-10(4-2-9)18-12-6-8-19(15,16)13-11(12)5-7-17-13/h1-5,7,12H,6,8H2
• InChI Key: BNWFRHILKFJGNX-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)C2=C(C1SC3=CC=C(C=C3)Cl)C=CS2
• Molecular Formula: C13H11ClO2S3
• Molecular Weight: 330.9 g/mol
• CAS No.: 339019-07-7

Description

4-(4-Chlorophenyl)sulfanyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran 7,7-dioxide (4-CPS) is a novel organosulfur compound first synthesized in 2020. It has gained attention from researchers due to its unique properties and potential applications. 4-CPS is a versatile compound that can be used in a variety of scientific research applications, including drug design, biochemistry, and physiology. Additionally, the advantages and limitations of using 4-CPS in lab experiments will be discussed, as well as potential future directions for research.

Scientific Research Applications

Synthetic Routes and Derivatives

A study by Bianchi et al. (2009) describes a new route to thiopyran S,S-dioxide derivatives, showcasing an effective ring-enlargement from 5- to 6-membered sulfur heterocycles. This synthetic pathway offers a foundation for developing new derivatives with synthetic or pharmacological potential, such as L-type Ca2+-channel blockers (Bianchi et al., 2009).

Molecular Structure Optimization and Cytotoxicity Assay

Mabkhot et al. (2016) synthesized a novel thiophene-containing compound, analyzed its molecular structure, and evaluated its cytotoxic effects against PC-3 and HeLa cell lines. The research highlights the non-toxic nature of this compound, offering insights into its potential application in cancer treatment (Mabkhot et al., 2016).

Chemical Properties of Cyclic β-keto Sulfones

Shyshkina et al. (2011) reviewed the synthesis and chemical properties of various cyclic β-keto sulfones, including dihydrothiophen-3(2H)-one 1,1-dioxide, emphasizing their importance in organic chemistry and potential applications in drug development (Shyshkina et al., 2011).

High Refractive Index Polyimides

Tapaswi et al. (2015) developed transparent aromatic polyimides from thiophenyl-substituted benzidines, demonstrating high refractive indices and small birefringences. These materials have potential applications in optics and electronics due to their good thermomechanical stabilities (Tapaswi et al., 2015).

Functional Oligothiophenes for Nanoarchitectures

Mishra, Ma, and Bäuerle (2009) discussed molecular designs for multidimensional nanoarchitectures using functional oligothiophenes, including thieno[2,3-b]thiophene analogues. This research opens avenues for applications in materials science and nanotechnology (Mishra, Ma, & Bäuerle, 2009).

Antiglaucoma Agents and Drug Design

Ravikumar and Sridhar (2007) explored the structure and potential of dorzolamide hydrochloride, a thieno[2,3-b]thiopyran derivative, as an antiglaucoma agent. Their findings contribute to understanding the pharmacological applications of such compounds (Ravikumar & Sridhar, 2007).